Cycloguanil hydrochloride

• IUPAC Name: 1-(4-chlorophenyl)-6,6-dimethyl-1,3,5-triazine-2,4-diamine;hydrochloride
• InChI: InChI=1S/C11H14ClN5.ClH/c1-11(2)16-9(13)15-10(14)17(11)8-5-3-7(12)4-6-8;/h3-6H,1-2H3,(H4,13,14,15,16);1H
• InChI Key: MOUAPRKJJUXEIE-UHFFFAOYSA-N
• Canonical SMILES: CC1(N=C(N=C(N1C2=CC=C(C=C2)Cl)N)N)C.Cl
• Molecular Formula: C11H15Cl2N5
• Related CAS: 516-21-2 (Parent)
• DSSTOX Substance ID: DTXSID7049053
• Molecular Weight: 288.17 g/mol
• CAS No.: 152-53-4

Description

Cycloguanil hydrochloride is a dihydrofolate reductase inhibitor and a metabolite of the antimalarial drug proguanil . It is primarily responsible for the antimalarial activity of proguanil and has been studied for its potential use in combination with other drugs to combat resistance to current antimalarial treatments .

Scientific Research Applications

Cycloguanil hydrochloride has a wide range of scientific research applications:

Chemistry: It is used as a reference compound in the study of dihydrofolate reductase inhibitors.

Biology: It is studied for its effects on cellular processes and its potential as a tool in biological research.

Medicine: this compound is primarily used in the treatment and prevention of malaria.

Industry: It is used in the development of new antimalarial drugs and in the study of drug resistance mechanisms.

Mechanism of Action

Target of Action

Cycloguanil hydrochloride primarily targets the dihydrofolate reductase (DHFR) enzyme . This enzyme plays a crucial role in the reproduction of the malaria parasite, Plasmodium falciparum and Plasmodium vivax .

Mode of Action

This compound, an active metabolite of the antimalarial drug proguanil , exerts its antimalarial action by inhibiting the DHFR enzyme . This inhibition disrupts the reproduction of the malaria parasite within the red blood cells .

Biochemical Pathways

The inhibition of the DHFR enzyme by this compound affects the folic acid synthesis pathway . This disruption prevents the malaria parasite from reproducing and growing within the red blood cells .

Pharmacokinetics

It is known that proguanil, the parent drug of cycloguanil, is rapidly and extensively absorbed . Proguanil is partially metabolized and partially excreted unchanged in urine . Its principal metabolite, cycloguanil, is also excreted in urine . The elimination half-lives of proguanil and cycloguanil are 12 to 15 hours in adults and children .

Result of Action

The result of this compound’s action is the suppression of malaria caused by susceptible strains of Plasmodium falciparum and other species of Plasmodium . By inhibiting the DHFR enzyme, this compound prevents the reproduction of the malaria parasite, thereby curing the acute infection .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the presence of dietary fat can increase the rate and extent of absorption of proguanil, the parent drug of cycloguanil . .

Safety and Hazards

Cycloguanil hydrochloride is toxic and contains a pharmaceutically active ingredient. Handling should only be performed by personnel trained and familiar with handling of potent active pharmaceutical ingredients. It is a moderate to severe irritant to the skin and eyes.

Future Directions

While proguanil is synergistic with the drug atovaquone (as in the combination Malarone), cycloguanil is in fact antagonistic to the effects of atovaquone, suggesting that, unlike cycloguanil, proguanil may have an alternative mechanism of antimalarial action besides dihydrofolate reductase inhibition. The continuing development of resistance to current antimalarial drugs has led to renewed interest in studying the use of cycloguanil in combination with other drugs.

Biochemical Analysis

Biochemical Properties

Cycloguanil hydrochloride exerts its effects by inhibiting the enzyme dihydrofolate reductase . This enzyme is crucial for the synthesis of tetrahydrofolate, a co-factor involved in the synthesis of nucleotides. By inhibiting this enzyme, this compound disrupts deoxythymidylate synthesis, which is essential for DNA replication and cell multiplication .

Cellular Effects

This compound affects various types of cells, particularly the cells of the malarial parasite Plasmodium falciparum . It disrupts the normal functioning of these cells by inhibiting the enzyme dihydrofolate reductase, thereby preventing the synthesis of nucleotides required for DNA replication .

Molecular Mechanism

The molecular mechanism of action of this compound involves the inhibition of the enzyme dihydrofolate reductase . This enzyme is crucial for the synthesis of tetrahydrofolate, a co-factor involved in the synthesis of nucleotides. By inhibiting this enzyme, this compound disrupts deoxythymidylate synthesis, which is essential for DNA replication and cell multiplication .

Metabolic Pathways

This compound is involved in the folate metabolic pathway . It interacts with the enzyme dihydrofolate reductase, inhibiting its activity and thereby disrupting the synthesis of tetrahydrofolate .

Transport and Distribution

This compound is a substrate of organic cation transporters and multidrug and toxin extrusion proteins . These transporters play a crucial role in the distribution of this compound within cells and tissues .

Preparation Methods

Synthetic Routes and Reaction Conditions: This intermediate is then condensed with acetone to produce cycloguanil .

Industrial Production Methods: Industrial production of cycloguanil hydrochloride follows similar synthetic routes but is optimized for large-scale production. The reaction conditions are carefully controlled to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions: Cycloguanil hydrochloride undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form different metabolites.

Reduction: Reduction reactions can modify its chemical structure.

Substitution: Substitution reactions can occur at the aromatic ring or other reactive sites.

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The conditions vary depending on the desired reaction and product .

Major Products Formed: The major products formed from these reactions include various metabolites and derivatives of this compound, which may have different biological activities .

Comparison with Similar Compounds

Cycloguanil hydrochloride is structurally similar to other dihydrofolate reductase inhibitors, such as pyrimethamine and trimethoprim . it is unique in its specific activity against the malarial parasite and its role as a metabolite of proguanil . Other similar compounds include:

Proguanil: The parent compound of this compound, used in combination with atovaquone for malaria prophylaxis.

Chlorproguanil: Another metabolite of proguanil with similar antimalarial activity.

Pyrimethamine: A dihydrofolate reductase inhibitor used in combination with sulfadoxine for malaria treatment.

This compound stands out due to its specific mechanism of action and its potential use in combination therapies to overcome drug resistance .

Customer Q & A

Q1: How does cycloguanil hydrochloride interact with its target and what are the downstream effects?

A1: this compound, a dihydrofolate reductase (DHFR) inhibitor, exerts its antimalarial activity by disrupting the folate metabolic pathway in parasites like Plasmodium berghei [, ]. Specifically, it inhibits the enzyme DHFR, which is crucial for the synthesis of tetrahydrofolic acid, a coenzyme essential for DNA synthesis and other metabolic processes []. By inhibiting DHFR, this compound prevents the formation of tetrahydrofolic acid, ultimately leading to the death of the parasite.

Q2: What is known about the structure of this compound and its potential for conformational flexibility?

A2: this compound (C₁₁H₁₅ClN₅⁺·Cl⁻, Mr = 288.20) possesses a triazine ring structure with an amino group substitution that replaces the pteridine carbonyl oxygen atom found in folates [, ]. Neutron diffraction studies revealed that the five atoms of the triazine ring are nearly coplanar, with the quaternary carbon atom (C2) displaced from this plane []. Notably, the amino groups within the structure exhibit flexibility, both in-plane and out-of-plane, which could potentially facilitate enzyme binding [].

Q3: Are there any specific analytical techniques used to study this compound?

A4: Crystallographic techniques, including X-ray and neutron diffraction, have been instrumental in elucidating the structural characteristics of this compound, providing insights into its geometry and potential interactions with its target [, ]. These techniques provide valuable data on bond lengths, bond angles, and the spatial arrangement of atoms within the molecule, contributing to a deeper understanding of its structure-activity relationship.

Q4: What are some of the limitations of in vitro studies on this compound?

A5: While in vitro studies provide valuable insights into the direct inhibitory effects of this compound on parasites, they may not fully capture the complexity of in vivo conditions []. Factors like drug metabolism, host immune responses, and the potential for drug resistance development can influence the efficacy of this compound in a living organism and might not be fully represented in a controlled laboratory setting.